Cas no 875230-45-8 (1-(3-Ethoxy-4-methoxyphenyl)propan-2-one)

• Product Name: 1-(3-Ethoxy-4-methoxyphenyl)propan-2-one
• CAS No: 875230-45-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1094951
• PubChem ID: 73554628
• Update Time: 2025-10-28

1-(3-Ethoxy-4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Ethoxy-4-methoxyphenyl)propan-2-one
• EN300-1842112
• 875230-45-8

• Inchi： 1S/C12H16O3/c1-4-15-12-8-10(7-9(2)13)5-6-11(12)14-3/h5-6,8H,4,7H2,1-3H3
• InChI Key： MXRMBFXHCIISDM-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CC(C)=O)OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-Ethoxy-4-methoxyphenyl)propan-2-one

Introduction to 1-(3-Ethoxy-4-methoxyphenyl)propan-2-one (CAS No. 875230-45-8)

1-(3-Ethoxy-4-methoxyphenyl)propan-2-one, identified by the chemical compound code CAS No. 875230-45-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of phenylpropanone derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of 1-(3-Ethoxy-4-methoxyphenyl)propan-2-one, characterized by the presence of ethoxy and methoxy substituents on a phenyl ring coupled with a propan-2-one moiety, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 1-(3-Ethoxy-4-methoxyphenyl)propan-2-one have been extensively studied in recent years, with researchers exploring various synthetic pathways to optimize yield and purity. Advanced techniques such as spectroscopic methods (NMR, IR, MS) and chromatographic separations are employed to ensure the compound's structural integrity. The ethoxy and methoxy groups in the molecule play a crucial role in modulating its interactions with biological targets, making it a valuable scaffold for medicinal chemistry.

Recent advancements in computational chemistry have enabled the prediction of the pharmacokinetic and pharmacodynamic properties of 1-(3-Ethoxy-4-methoxyphenyl)propan-2-one. Molecular docking studies have revealed its potential binding affinity to various enzymes and receptors, suggesting applications in the treatment of neurological disorders, inflammation, and metabolic diseases. The methoxy group, in particular, has been identified as a key pharmacophore that enhances solubility and bioavailability, facilitating its absorption and distribution within biological systems.

In the realm of drug discovery, 1-(3-Ethoxy-4-methoxyphenyl)propan-2-one has been investigated for its role as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural versatility allows for modifications that can fine-tune its biological activity, making it a versatile building block for medicinal chemists. The compound's ability to undergo selective functionalization has opened new avenues for designing novel therapeutics with improved efficacy and reduced side effects.

The ethoxy substituent on the phenyl ring contributes to the compound's hydrophilicity, which is essential for membrane permeability and cellular uptake. This balance between hydrophobicity and hydrophilicity is critical for achieving optimal drug delivery systems. Researchers have explored nanocarrier-based delivery mechanisms that leverage the solubility properties of 1-(3-Ethoxy-4-methoxyphenyl)propan-2-one to enhance therapeutic outcomes.

Moreover, the compound has shown promise in preclinical studies as a potential candidate for treating chronic inflammatory conditions. Its interaction with inflammatory pathways has been studied using in vitro models, demonstrating anti-inflammatory effects comparable to existing therapeutics but with improved selectivity. This has sparked interest in further clinical investigations to validate these findings in human populations.

The synthesis of 1-(3-Ethoxy-4-methoxyphenyl)propan-2-one involves multi-step organic reactions, often starting from readily available aromatic precursors. Catalytic methods have been optimized to minimize byproduct formation and maximize yield. Transition metal-catalyzed cross-coupling reactions have emerged as particularly effective strategies for introducing the ethoxy and methoxy groups into the phenyl ring. These methods not only improve efficiency but also align with green chemistry principles by reducing waste and energy consumption.

Recent publications highlight the use of 1-(3-Ethoxy-4-methoxyphenyl)propan-2-one as a key intermediate in the synthesis of flavonoid derivatives, which are known for their antioxidant and anti-cancer properties. The structural motif shared by these compounds enhances their binding affinity to target proteins involved in disease pathways. This has prompted researchers to explore structure-activity relationships (SARs) to develop more potent analogs.

The compound's stability under various conditions has also been a focus of research, ensuring its suitability for industrial-scale production. Studies have evaluated its shelf life under controlled environments, revealing that proper storage conditions significantly prolong its viability. This is crucial for maintaining consistency in pharmaceutical formulations where purity and stability are paramount.

In conclusion, 1-(3-Eth oxy -4 -meth oxyphen yl)pr opan -2 -on e (CAS No. 875230 -45 -8) represents a promising entity in pharmaceutical research due to its unique structural features and biological activities. Its potential applications span across multiple therapeutic areas, driven by ongoing research into its pharmacological effects and synthetic methodologies. As advancements continue in drug discovery technologies, compounds like this are poised to play pivotal roles in developing next-generation therapeutics that address unmet medical needs.